Cas no 13958-99-1 (3-Bromoisonicotinamide)

• Product Name: 3-Bromoisonicotinamide
• CAS No: 13958-99-1
• MF: C₆H₅BrN₂O
• MW: 201.020700216293
• MDL: MFCD09702457
• CID: 98775
• PubChem ID: 10976513
• Update Time: 2025-11-02

3-Bromoisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromoisonicotinamide
• 3-Bromopyridine-4-carboxamide
• 4-Pyridinecarboxamide,3-bromo-
• 3-Bromo-isonicotinamide
• PubChem22133
• Isonicotinamide, 3-bromo-
• 3-bromo-4-pyridinecarboxamide
• 3-bromanylpyridine-4-carboxamide
• 4-Pyridinecarboxamide, 3-bromo-
• YQOHJFWLALWBBP-UHFFFAOYSA-N
• RP25829
• SY013017
• BC004762
• AB0022239
• AKOS015891636
• FT-0645804
• Z1269114039
• SCHEMBL5700120
• DTXSID60450446
• 13958-99-1
• A807566
• MFCD09702457
• EN300-133359
• SB78224
• FS-2957
• CS-D1555
• J-512108
• DB-081729

• MDL： MFCD09702457
• Inchi： 1S/C6H5BrN2O/c7-5-3-9-2-1-4(5)6(8)10/h1-3H,(H2,8,10)
• InChI Key： YQOHJFWLALWBBP-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(N)=O

Computed Properties

• Exact Mass: 199.95900
• Monoisotopic Mass: 199.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 0.4

Experimental Properties

• Density: 1.710±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 316.2℃ at 760 mmHg
• Flash Point: 145.064℃
• Refractive Index: 1.614
• Solubility: Slightly soluble (20 g/l) (25 º C),
• PSA: 55.98000
• LogP: 1.64330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-Bromoisonicotinamide

3-Bromoisonicotinamide (CAS 13958-99-1): A Versatile Chemical Building Block for Modern Research

3-Bromoisonicotinamide (CAS 13958-99-1) is a specialized organic compound that has gained significant attention in pharmaceutical and materials science research. This brominated derivative of isonicotinamide serves as a crucial chemical intermediate in the synthesis of various bioactive molecules and functional materials. With its unique molecular structure featuring both a bromine substituent and an amide group, this compound offers researchers multiple sites for chemical modification, making it particularly valuable in medicinal chemistry and drug discovery applications.

The growing interest in heterocyclic compounds like 3-Bromoisonicotinamide stems from their prevalence in FDA-approved drugs. Recent studies show that over 60% of small-molecule drugs contain nitrogen-containing heterocycles, positioning this compound as a potentially important pharmaceutical building block. Researchers are particularly interested in its applications for developing kinase inhibitors, which represent one of the most active areas in cancer drug development today.

From a chemical perspective, 3-Bromoisonicotinamide (CAS 13958-99-1) demonstrates several advantageous properties. The bromine atom at the 3-position activates the pyridine ring for various cross-coupling reactions, particularly in palladium-catalyzed transformations that are fundamental to modern organic synthesis. Meanwhile, the amide functionality provides opportunities for hydrogen bonding interactions, which can be crucial for biological activity in drug candidates. These dual characteristics make it a sought-after reagent in both academic and industrial laboratories.

Current market trends indicate rising demand for specialty chemical intermediates like 3-Bromoisonicotinamide. The global pharmaceutical intermediates market, valued at over $30 billion in 2023, is projected to grow at a CAGR of 6.5% through 2030, driven by increased R&D spending and the need for novel drug candidates. This compound fits perfectly into this growth trajectory as researchers explore its potential in developing treatments for neurological disorders and inflammatory conditions.

In materials science applications, 3-Bromoisonicotinamide serves as a precursor for functionalized polymers and coordination complexes. Its ability to form stable metal-organic frameworks (MOFs) has attracted attention for potential applications in gas storage and separation technologies. Recent publications have highlighted its use in creating luminescent materials with potential applications in OLED technology and chemical sensing.

The synthesis and handling of 3-Bromoisonicotinamide (CAS 13958-99-1) require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this material. Proper storage conditions typically involve protection from moisture and light at room temperature to maintain stability over extended periods.

Quality control aspects of 3-Bromoisonicotinamide production have become increasingly important as its applications expand. Leading suppliers now provide comprehensive analytical data including HPLC purity profiles, NMR characterization, and mass spectrometry confirmation to meet the stringent requirements of pharmaceutical development. The compound is typically available in research quantities ranging from milligrams to kilogram scale, with custom synthesis options for specific isotopic or structural variants.

Recent advances in green chemistry have also impacted the production methods for 3-Bromoisonicotinamide. New catalytic approaches aim to reduce the environmental footprint of its synthesis while maintaining high yields and purity. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices and reduced waste generation.

From a regulatory perspective, 3-Bromoisonicotinamide currently faces no significant restrictions in most jurisdictions, making it accessible for research purposes worldwide. However, researchers should always verify local regulations before ordering or working with this compound, particularly when considering export controls or transportation requirements.

The future outlook for 3-Bromoisonicotinamide (CAS 13958-99-1) appears promising as new applications continue to emerge. Ongoing research explores its potential in developing PET imaging agents and therapeutic radiopharmaceuticals, leveraging the bromine atom for radiohalogenation. Additionally, its use in agrochemical research is being investigated for developing novel crop protection agents with improved environmental profiles.

For researchers sourcing 3-Bromoisonicotinamide, it's essential to work with reputable suppliers who can provide complete documentation and technical support. Key considerations include batch-to-batch consistency, impurity profiles, and availability of custom modifications. Many suppliers now offer additional services such as computational modeling support to help researchers plan synthetic routes incorporating this valuable building block.

In conclusion, 3-Bromoisonicotinamide represents a versatile and increasingly important tool in modern chemical research. Its unique combination of reactivity and functionality positions it as a valuable asset across multiple disciplines, from drug discovery to advanced materials development. As scientific understanding of its applications continues to grow, this compound will likely play an even more significant role in addressing current and future research challenges.